Cas no 33262-62-3 (5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione)
5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione
- 5-(2-chloroanilino)-3-methyl-2,1-benzoxazole-4,7-dione
- 33262-62-3
-
- Inchi: 1S/C14H9ClN2O3/c1-7-12-13(17-20-7)11(18)6-10(14(12)19)16-9-5-3-2-4-8(9)15/h2-6,16H,1H3
- InChI Key: BQHRGQLEHXVLOR-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1NC1=CC(C2C(=C(C)ON=2)C1=O)=O
Computed Properties
- Exact Mass: 288.0301698g/mol
- Monoisotopic Mass: 288.0301698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 72.2Ų
5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154594-1g |
5-((2-chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione |
33262-62-3 | 95% | 1g |
$1062 | 2021-06-09 | |
| Chemenu | CM154594-1g |
5-((2-chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione |
33262-62-3 | 95% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733531-1g |
5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione |
33262-62-3 | 98% | 1g |
¥8053.00 | 2024-05-18 | |
| Crysdot LLC | CD11142761-1g |
5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione |
33262-62-3 | 95+% | 1g |
$1126 | 2024-07-16 |
5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione
Introduction to 5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione (CAS No. 33262-62-3)
5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione is a significant compound in the field of pharmaceutical chemistry, exhibiting a complex and intriguing molecular structure that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 33262-62-3, belongs to the class of benzo[c]isoxazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of both amino and carbonyl functional groups, along with a chlorophenyl substituent, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.
The structural features of 5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione make it particularly interesting for medicinal chemists. The benzo[c]isoxazole core is a well-studied heterocyclic system that has shown promise in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer activities. The specific arrangement of the amino group at the 5-position and the methyl group at the 3-position further enhances its potential as a pharmacophore. Additionally, the chlorophenyl moiety introduces electronic and steric effects that can influence the compound's binding affinity and metabolic stability.
In recent years, there has been a growing interest in developing novel compounds based on benzo[c]isoxazole scaffolds due to their demonstrated efficacy in preclinical studies. Researchers have been exploring various synthetic routes to modify these structures, aiming to optimize their biological activity while minimizing potential side effects. The compound 5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione represents one such effort to harness the therapeutic potential of this class of molecules.
One of the most compelling aspects of this compound is its potential application in oncology research. Benzo[c]isoxazole derivatives have been shown to interact with key cellular pathways involved in cancer progression, such as those regulating cell proliferation and apoptosis. The specific substitution pattern in 5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione may confer selective toxicity towards certain cancer cell lines, making it a promising candidate for further investigation as an anticancer agent.
Furthermore, the compound's chemical structure suggests that it may possess inhibitory activity against various enzymes and receptors implicated in inflammatory diseases. The amino group at the 5-position could serve as a hydrogen bond acceptor or participate in salt formation, enhancing its solubility and bioavailability. These properties are crucial for developing effective therapeutics that can be administered orally or intravenously.
The synthesis of 5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and methylation. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions may also be employed to introduce specific substituents with high precision.
Recent advancements in computational chemistry have facilitated the design of novel heterocyclic compounds like 5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione by predicting their biological activity before experimental synthesis. Molecular modeling studies can help identify optimal binding interactions with target proteins or enzymes, guiding the development of more effective drug candidates. These computational approaches are particularly valuable in reducing the time and cost associated with traditional trial-and-error screening methods.
The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for clinical applications. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to predict how the drug will behave within the human body. In vitro studies using cell cultures or organotypic models can provide initial insights into these properties before moving on to animal models for more comprehensive assessments.
In conclusion, 5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione (CAS No. 33262-62-3) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases, particularly cancer and inflammation-related disorders. Continued research into its synthesis, biological activity, and pharmacokinetic profile will likely lead to new insights and applications in medicine.
33262-62-3 (5-((2-Chlorophenyl)amino)-3-methylbenzo[c]isoxazole-4,7-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)